Cas no 2005084-33-1 (tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate)
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate
- 2005084-33-1
- EN300-797537
-
- Inchi: 1S/C12H17NO3/c1-5-9(14)12(6-7-12)8-13-10(15)16-11(2,3)4/h1H,6-8H2,2-4H3,(H,13,15)
- InChI Key: OAWYQYQRQOJGSN-UHFFFAOYSA-N
- SMILES: O=C(C#C)C1(CNC(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.4Ų
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797537-1.0g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-797537-0.05g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-797537-0.1g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-797537-0.25g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-797537-0.5g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-797537-2.5g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-797537-5.0g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-797537-10.0g |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate |
2005084-33-1 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate
Introduction to tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate (CAS No. 2005084-33-1) in Modern Chemical and Pharmaceutical Research
tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate, identified by its CAS number 2005084-33-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry and agrochemical formulations. The presence of a propargyl group (prop-2-ynoyl) and a cyclopropyl moiety in its molecular structure imparts distinct chemical properties, making it a valuable candidate for further investigation.
The molecular architecture of tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate consists of a carbamate functional group linked to a tert-butyl group, which enhances its stability and reactivity. The propargyl moiety introduces a terminal alkyne functionality, enabling participation in various chemical reactions such as cycloadditions and metal-catalyzed transformations. Additionally, the cyclopropyl ring contributes to steric hindrance, influencing the compound's interactions with biological targets. These structural characteristics make it an intriguing subject for synthetic chemists and pharmacologists.
In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been explored as intermediates in the synthesis of pharmaceuticals due to their ability to form stable urea-like bonds, which are crucial in drug design. The specific combination of functional groups in tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate suggests that it may exhibit interesting pharmacological properties, such as inhibitory effects on enzymes or receptors involved in various disease pathways.
One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The cyclopropyl ring has been identified as a key structural element in several bioactive molecules, particularly those interacting with GABA receptors or other neurotransmitter systems. The propargyl group further enhances its potential by allowing for modifications through cross-coupling reactions, which can be exploited to create derivatives with enhanced bioavailability or selectivity. Recent studies have demonstrated that propargyl-containing compounds can exhibit potent activity against certain types of cancer cells by interfering with critical signaling pathways.
The tert-butyl group at the carbamate position not only contributes to the compound's stability but also influences its solubility and metabolic fate. This feature is particularly important in drug development, where optimal solubility and bioavailability are essential for therapeutic efficacy. The combination of these structural elements suggests that tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate could serve as a versatile scaffold for designing novel therapeutics.
Another area where this compound shows promise is in the field of agrochemicals. Carbamates are well-known for their use as pesticides and herbicides due to their ability to disrupt enzymatic processes in pests. The unique structure of tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate may lead to the development of new agrochemicals with improved efficacy and reduced environmental impact. The propargyl group, for instance, can be used to introduce additional functional groups that enhance binding affinity to biological targets while maintaining low toxicity to non-target organisms.
From a synthetic chemistry perspective, tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate presents an interesting challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently than ever before. These advancements have opened new avenues for exploring the synthetic potential of this compound.
In conclusion, tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate (CAS No. 2005084-33-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including the presence of propargyl and cyclopropyl moieties, make it an attractive candidate for further investigation into drug discovery and crop protection strategies. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will likely increase, paving the way for innovative applications in various scientific domains.
2005084-33-1 (tert-butyl N-{[1-(prop-2-ynoyl)cyclopropyl]methyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)